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Compound of Interest

Compound Name:
3-(Aminomethyl)-6-

(trifluoromethyl)pyridine

Cat. No.: B1273294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a formal Safety Data Sheet (SDS). Always

consult the official SDS from the supplier before handling this chemical. Data for the specific

compound 3-(Aminomethyl)-6-(trifluoromethyl)pyridine is limited; therefore, information from

closely related analogs and the broader class of aminopyridines and trifluoromethylpyridines is

included for a more comprehensive understanding of potential hazards.

Chemical Identification and Physical Properties
3-(Aminomethyl)-6-(trifluoromethyl)pyridine is a substituted pyridine derivative. The

presence of the trifluoromethyl group significantly influences its chemical and biological

properties, including increased lipophilicity and metabolic stability, which are advantageous in

drug design.
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Property Value Source

CAS Number 387350-39-2 Sigma-Aldrich[1]

Molecular Formula C₇H₇F₃N₂ Sigma-Aldrich[1]

Molecular Weight 176.14 g/mol Sigma-Aldrich[1]

Appearance
White or Colorless to Yellow

Solid or Liquid
Sigma-Aldrich[1]

Boiling Point 62-64°C at 0.5 mmHg ChemicalBook[2]

Density 1.293 g/cm³ (Predicted) ChemicalBook[2]

pKa 7.85 ± 0.29 (Predicted) ChemicalBook[2]

Storage Temperature 2-8°C, under inert atmosphere Sigma-Aldrich[1]

Hazard Identification and Toxicological Summary
While specific toxicological data for 3-(Aminomethyl)-6-(trifluoromethyl)pyridine is not

readily available in the public domain, information from related compounds and the general

class of aminopyridines provides insight into its potential hazards. Aminopyridines are known to

be acutely toxic. The trifluoromethyl group can also contribute to the toxicological profile.

A safety data sheet for the related compound, 3-Amino-2-methyl-6-(trifluoromethyl)pyridine,

indicates that it is harmful if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[3]
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Hazard Classification Notes

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Based on data for 3-Amino-2-

methyl-6-

(trifluoromethyl)pyridine.[3]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

Based on data for 3-Amino-2-

methyl-6-

(trifluoromethyl)pyridine.[3]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

Based on data for 3-Amino-2-

methyl-6-

(trifluoromethyl)pyridine.[3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

Based on data for 3-Amino-2-

methyl-6-

(trifluoromethyl)pyridine.[3]

Germ Cell Mutagenicity No data available

No information was found for

the target compound or its

close analogs. Pyridine, a

related compound, has

generally tested negative in

mutagenicity assays.[4]

Carcinogenicity No data available

No information was found for

the target compound or its

close analogs.

Reproductive Toxicity No data available

No information was found for

the target compound or its

close analogs.

A case report on poisoning with 5-Amino-2-(trifluoromethyl)pyridine after inhalation described

symptoms including dizziness, suffocation, nausea, and coma, with laboratory findings

confirming methemoglobinemia.[5] This suggests that related compounds can have severe

systemic effects.

Biological Activity and Signaling Pathway
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Derivatives of 3-(Aminomethyl)-6-(trifluoromethyl)pyridine have shown significant biological

activity. Specifically, a derivative has been identified as a potent and selective inhibitor of Lysyl

Oxidase-Like 2 (LOXL2), an enzyme implicated in fibrotic diseases.[6]

LOXL2 plays a crucial role in the cross-linking of collagen and elastin in the extracellular matrix

(ECM).[6] Dysregulation of LOXL2 activity is associated with the progression of fibrosis in

various organs.[6] Inhibition of LOXL2 is therefore a promising therapeutic strategy for treating

fibrotic diseases.[6]

Below is a diagram illustrating the proposed mechanism of action for a LOXL2 inhibitor derived

from this chemical class.

Extracellular Matrix Therapeutic Intervention

Collagen & Elastin

LOXL2

 substrate
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3-(Aminomethyl)-6-(trifluoromethyl)pyridine
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 inhibits
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Figure 1: Inhibition of the LOXL2 pathway by a derivative of 3-(Aminomethyl)-6-
(trifluoromethyl)pyridine.

Experimental Protocols
Detailed experimental protocols for 3-(Aminomethyl)-6-(trifluoromethyl)pyridine are not

publicly available. The following are generalized protocols relevant to the assessment of a

novel chemical substance, based on standard methodologies.
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General Protocol: Acute Oral Toxicity Assessment
(OECD 423 Guideline)
This protocol outlines a typical procedure for determining the acute oral toxicity of a chemical.
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Preparation

Dosing and Observation

Endpoint Analysis

Select healthy, young adult rodents
(e.g., rats or mice)

Fast animals overnight

Prepare test substance in appropriate vehicle

Administer single oral dose
(gavage)

Observe animals for clinical signs of toxicity
(at least 14 days) Record body weight changes

Perform gross necropsy on all animals

Determine LD50 or GHS classification

Collect tissues for histopathology
(if necessary)

Click to download full resolution via product page

Figure 2: Generalized workflow for an acute oral toxicity study.
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General Protocol: In Vivo Efficacy Study (Mouse Lung
Fibrosis Model)
The abstract describing a derivative of 3-(Aminomethyl)-6-(trifluoromethyl)pyridine
mentions its evaluation in a mouse lung bleomycin model.[6] The following is a generalized

protocol for such a study.

Animal Model: C57BL/6 mice are commonly used.

Induction of Fibrosis: A single intratracheal instillation of bleomycin is administered to induce

lung injury and subsequent fibrosis.

Test Compound Administration: The test compound (e.g., a derivative of 3-(Aminomethyl)-6-
(trifluoromethyl)pyridine) is administered orally, typically starting on the same day as

bleomycin instillation or shortly after, and continued for the duration of the study (e.g., 14

days).[6]

Monitoring: Animals are monitored daily for clinical signs of distress. Body weight is recorded

regularly.

Endpoint Analysis (e.g., at Day 14):

Lungs are harvested.

One lung may be used for histological analysis (e.g., Masson's trichrome staining) to

assess the extent of collagen deposition and fibrosis.

The other lung may be homogenized for biochemical analysis, such as measuring the

hydroxyproline content as an indicator of collagen levels.

Bronchoalveolar lavage (BAL) fluid can be collected to analyze inflammatory cell

infiltration and cytokine levels.

Data Analysis: The effects of the test compound are compared to a vehicle-treated control

group to determine if it significantly reduces the fibrotic response.

Handling and Safety Precautions
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Given the potential hazards, strict safety protocols should be followed when handling 3-
(Aminomethyl)-6-(trifluoromethyl)pyridine.

Precaution Details

Personal Protective Equipment (PPE)
Wear chemical-resistant gloves, a lab coat, and

safety glasses with side shields or goggles.[3]

Ventilation
Handle in a well-ventilated area, preferably in a

chemical fume hood.[3]

Handling

Avoid contact with skin, eyes, and clothing. Do

not breathe dust or vapor. Wash hands

thoroughly after handling.[3]

Storage

Keep the container tightly closed in a dry, cool,

and well-ventilated place.[3] Store at 2-8°C

under an inert atmosphere.[1]

Spill Response

In case of a spill, wear appropriate PPE and

contain the spill. Absorb with an inert material

and place in a suitable container for disposal.

First Aid (General)

Inhalation: Move to fresh air. If not breathing,

give artificial respiration. Get medical attention.

[3] Skin Contact: Immediately wash off with

plenty of water for at least 15 minutes. Get

medical attention if irritation persists.[3] Eye

Contact: Rinse immediately with plenty of water,

also under the eyelids, for at least 15 minutes.

Get medical attention. Ingestion: Do NOT

induce vomiting. Call a physician or poison

control center immediately.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter the environment.
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Conclusion
3-(Aminomethyl)-6-(trifluoromethyl)pyridine is a valuable building block in medicinal

chemistry with potential applications in the development of therapeutics for fibrotic diseases.

However, due to the limited publicly available safety data, it should be handled with caution,

assuming it possesses hazards similar to related aminopyridine and trifluoromethylpyridine

compounds. Researchers and drug development professionals must adhere to strict safety

protocols and consult the official Safety Data Sheet provided by the supplier. Further

toxicological and pharmacokinetic studies are necessary to fully characterize the safety profile

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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